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Introduction
Altiloxin B is a secondary metabolite produced by the fungus Phomopsis asparagi[1]. This

document provides a summary of the currently available physical and chemical properties of

Altiloxin B. It is important to note that while the producing organism is known for a diverse

array of bioactive compounds, specific biological activities and detailed experimental data for

Altiloxin B are not extensively reported in publicly accessible scientific literature.

Chemical and Physical Properties
The fundamental chemical and physical properties of Altiloxin B have been computed and are

available through public chemical databases. A summary of these properties is presented in

Table 1.

Table 1: Physical and Chemical Properties of Altiloxin B
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Property Value Source

Molecular Formula C₁₅H₂₃ClO₄ PubChem[1]

Molecular Weight 302.79 g/mol PubChem[1]

IUPAC Name

(1aS,3R,4R,4aR,7S,8aS)-7-

chloro-3-hydroxy-3,4a,8,8-

tetramethyl-1a,2,4,5,6,7-

hexahydronaphtho[4,4a-

b]oxirene-4-carboxylic acid

PubChem[1]

CAS Registry Number 92675-14-4 PubChem[1]

Canonical SMILES

C[C@]12CC--INVALID-LINK--

C--INVALID-LINK--O)(C)O)

(C)C">C@@HCl

PubChem[1]

InChI Key
FZDLFIRMAQCUGH-

MSKJFZEMSA-N
PubChem[1]

Note: Properties such as melting point, boiling point, and solubility are not available in the

reviewed literature.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry, IR) for

Altiloxin B are not available in the surveyed public scientific databases. The structural

elucidation of other novel compounds from Phomopsis asparagi has been achieved using 1D

and 2D NMR, mass spectrometry, and other spectroscopic techniques, suggesting that similar

methods were likely employed for Altiloxin B[2][3][4][5]. However, the specific data sets for

Altiloxin B have not been published.

Biological Activity and Signaling Pathways
Currently, there are no specific studies detailing the biological activity or the mechanism of

action of Altiloxin B. The producing fungus, Phomopsis asparagi, is known to synthesize a

variety of other secondary metabolites with a broad spectrum of biological activities. These

include compounds with:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://www.benchchem.com/product/b14084922?utm_src=pdf-body
https://www.benchchem.com/product/b14084922?utm_src=pdf-body
https://www.researchgate.net/publication/325625430_Chemical_Constituents_of_the_Endophytic_Fungus_Phomopsis_asparagi_Isolated_from_the_Plant_Peperomia_sui
https://www.mdpi.com/1660-3397/22/8/332
https://pmc.ncbi.nlm.nih.gov/articles/PMC9409992/
https://pubmed.ncbi.nlm.nih.gov/33535108/
https://www.benchchem.com/product/b14084922?utm_src=pdf-body
https://www.benchchem.com/product/b14084922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immunosuppressive properties[4]

α-Glucosidase inhibition[5]

Cytotoxic effects

Acetylcholinesterase inhibition[3]

It is plausible that Altiloxin B may also possess biological activity, but further research is

required to determine its specific effects and potential cellular targets. Without experimental

data, no signaling pathways can be definitively associated with Altiloxin B.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Altiloxin B are not available in the current body of scientific literature. General methodologies

for the isolation and structure elucidation of secondary metabolites from Phomopsis asparagi

typically involve fermentation, extraction with organic solvents, and various chromatographic

techniques for purification. Structure determination is commonly achieved through a

combination of spectroscopic methods[2][3][4][5].

Logical Workflow for Future Research
To fully characterize Altiloxin B, a logical experimental workflow would be required. The

following diagram illustrates a potential research path.

Isolation & Purification

Structural Characterization

Biological Evaluation

Fermentation of Phomopsis asparagi Extraction of Metabolites Chromatographic Separation Pure Altiloxin B

Spectroscopic Analysis (NMR, MS, IR)

Bioactivity Screening

Structure Elucidation

Identification of Active Pathways Mechanism of Action Studies

Click to download full resolution via product page

Caption: Proposed workflow for the comprehensive study of Altiloxin B.
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Conclusion
Altiloxin B is a structurally defined natural product from the fungus Phomopsis asparagi. While

its basic chemical identity is known, there is a significant gap in the publicly available scientific

literature regarding its detailed physical and chemical properties, spectroscopic data, biological

activities, and mechanism of action. The information provided herein is based on computed

data and the general context of secondary metabolites from its producing organism. Further

experimental investigation is necessary to fully characterize this compound and to explore its

potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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